BE“GHE Validation & Comparative

Check Availability & Pricing

Review and meta-analysis of Fluenetil
toxicological data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluenetil

Cat. No.: B1672873

Fluenetil Toxicology: A Review of Available Data

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Fluenetil is an obsolete acaricide and insecticide for which a comprehensive toxicological
profile is not publicly available.[1][2] This guide synthesizes the limited existing data on
Fluenetil's toxicity, highlighting significant data gaps. The available information indicates that
Fluenetil is highly toxic to mammals, but detailed studies on its specific toxicological endpoints
are lacking.[3][4][5] This document aims to provide a concise overview for researchers and
professionals, emphasizing the need for further investigation if this compound is to be
reconsidered for any application.

Chemical and Physical Properties
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Property Value

Chemical Name 2-fluoroethyl [1,1'-biphenyl]-4-ylacetate
CAS Number 4301-50-2

Molecular Formula C16H15F0O2

Molecular Weight 258.29 g/mol

Physical State Solid

Synonyms Lambrol, M 2060

Toxicological Data

The publicly available toxicological data for Fluenetil is sparse and primarily qualitative. No
comprehensive reviews or meta-analyses were found. The existing information focuses on
acute toxicity and general hazard classifications.

Acute Toxicity

Fluenetil is classified as highly toxic to mammals. The Globally Harmonized System (GHS) of
Classification and Labelling of Chemicals includes the following hazard statements for
Fluenetil:

e H300: Fatal if swallowed
e H310: Fatal in contact with skin

Human toxicity excerpts describe Fluenetil as "very toxic by inhalation, in contact with skin and
if swallowed". Despite these classifications, specific quantitative data such as LD50 (Lethal
Dose, 50%) values from standardized studies in rats or rabbits are not readily available in the
public domain.

Other Toxicological Endpoints

There is a significant lack of publicly available data on other critical toxicological endpoints for
Fluenetil, including:
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o Genotoxicity: No studies on the potential of Fluenetil to cause genetic mutations were found.

o Carcinogenicity: No long-term studies to assess the carcinogenic potential of Fluenetil were
identified.

o Neurotoxicity: Specific studies on the neurotoxic effects of Fluenetil are not available.

o Metabolic Pathways: Information on the absorption, distribution, metabolism, and excretion
(ADME) of Fluenetil is not publicly documented.

Ecotoxicity

Limited information on the ecotoxicity of Fluenetil is available. One source indicates a low
acute contact ecotoxicity for bees and low acute ecotoxicity for earthworms. However, this
source also explicitly warns that significant data are missing, indicating that a comprehensive
environmental risk assessment cannot be performed based on the current publicly available
information.

Experimental Protocols

Due to the absence of detailed published studies, specific experimental protocols for the
toxicological assessment of Fluenetil cannot be provided. For general guidance on
toxicological testing methodologies, researchers are referred to established guidelines from
organizations such as the Organisation for Economic Co-operation and Development (OECD)
and the U.S. Environmental Protection Agency (EPA).

Logical Workflow for Toxicological Assessment

The following diagram illustrates a general workflow for the toxicological assessment of a
chemical substance, which would be applicable to a thorough investigation of Fluenetil.
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Caption: General workflow for toxicological assessment.

Comparison with Alternatives

A direct comparison of Fluenetil's toxicological profile with that of alternative acaricides and
insecticides is not feasible due to the extensive data gaps for Fluenetil. Modern pesticides
undergo rigorous testing for a wide range of toxicological endpoints before they are approved
for use. The lack of such data for Fluenetil makes it impossible to objectively assess its relative

safety.

Conclusion and Recommendations

The available data on Fluenetil is insufficient to conduct a comprehensive toxicological review
or meta-analysis. While it is known to be highly acutely toxic to mammals, the absence of data
on genotoxicity, carcinogenicity, neurotoxicity, and metabolic pathways represents a significant
knowledge gap. For any future consideration of this compound, a complete battery of
toxicological tests according to current international guidelines would be required. Researchers
and drug development professionals should exercise extreme caution and assume high toxicity
when handling Fluenetil. The lack of data underscores the importance of thorough
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toxicological evaluation for all chemical compounds, particularly those with potential for human
and environmental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
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